Cas no 2172056-35-6 (2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid)

• Product Name: 2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid
• CAS No: 2172056-35-6
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 5567535
• PubChem ID: 165592790
• Update Time: 2025-06-25

2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1631026
• 2-ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid
• 2172056-35-6
• 2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid

• Inchi： 1S/C13H24O3/c1-5-12(6-2,10(14)15)13(16)8-7-11(3,4)9-13/h16H,5-9H2,1-4H3,(H,14,15)
• InChI Key： PPRYRCUMZZNDMW-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid

2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic Acid: A Novel Compound with Potential in Pharmaceutical and Material Sciences

2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid (CAS No. 2172056-35-6) represents a unique class of organic compounds characterized by its complex molecular architecture. This compound features a butanoic acid backbone with a substituted cyclopentyl ring, which introduces multiple functional groups such as hydroxy and methyl moieties. The 2-ethyl substituent on the butanoic acid chain enhances its hydrophobicity, while the 1-hydroxy group on the cyclopentyl ring contributes to potential hydrogen bonding interactions. The 3,3-dimethyl groups on the cyclopentyl ring further stabilize the molecular structure, making this compound a promising candidate for various applications in pharmaceutical and material sciences.

Recent studies have highlighted the importance of molecular design in developing compounds with tailored physicochemical properties. The butanoic acid moiety is known for its ability to modulate membrane permeability and cellular uptake, while the cyclopentyl ring provides structural rigidity and resistance to metabolic degradation. The combination of these features in 2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid suggests potential applications in drug delivery systems and bioactive molecule development. Researchers are increasingly focusing on compounds with multifunctional groups to address complex biological targets, and this molecule aligns with such trends.

One of the key advantages of this compound is its potential for use in the development of novel therapeutic agents. The hydroxy group on the cyclopentyl ring may enable the molecule to interact with specific receptors or enzymes, while the methyl groups contribute to steric hindrance that could modulate biological activity. In the context of drug discovery, the ability to fine-tune molecular interactions is critical for achieving desired pharmacological effects. This compound's structural versatility makes it a valuable tool for exploring new mechanisms of action in therapeutic applications.

Current research in the field of pharmaceutical chemistry is emphasizing the importance of molecular diversity in the design of effective drugs. The butanoic acid backbone of this compound is particularly interesting due to its ability to form hydrogen bonds with target proteins, which can enhance drug efficacy. Additionally, the 3,3-dimethyl substituents on the cyclopentyl ring may influence the molecule's solubility and stability, factors that are crucial for drug formulation. These properties make 2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid a potential candidate for further investigation in the development of targeted therapies.

Another area of interest is the application of this compound in material science. The presence of multiple functional groups in its structure could allow for the creation of advanced materials with unique properties. For instance, the hydroxy group may facilitate cross-linking reactions, while the ethyl and methyl groups could influence the material's mechanical strength and thermal stability. Researchers are exploring the use of such compounds in the development of biocompatible materials for medical devices and drug delivery systems, highlighting the compound's potential beyond pharmaceutical applications.

From a synthetic chemistry perspective, the synthesis of 2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid involves a series of well-defined steps that demonstrate the importance of precise molecular engineering. The formation of the cyclopentyl ring, particularly the introduction of the 3,3-dimethyl groups, requires careful control of reaction conditions to ensure the desired stereochemistry. The hydroxy group on the cyclopentyl ring also necessitates protection strategies to prevent unwanted side reactions during synthesis. These challenges underscore the complexity of synthesizing such compounds and the need for advanced analytical techniques to monitor reaction progress.

Recent advances in analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to characterize the structure of complex molecules like 2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid with high precision. These methods are essential for confirming the molecular structure and understanding the behavior of the compound in different environments. The ability to accurately determine the structure of such molecules is critical for their application in pharmaceutical and material sciences, as it allows for the prediction of their physicochemical properties and potential interactions with biological systems.

Furthermore, the study of such compounds contributes to the broader understanding of molecular interactions in biological systems. The butanoic acid moiety, for example, has been shown to interact with various cellular targets, including ion channels and membrane receptors. The hydroxy group on the cyclopentyl ring may also play a role in modulating these interactions, potentially leading to new insights into the mechanisms of action of therapeutic agents. This compound's unique structure makes it a valuable model for studying molecular dynamics and their impact on biological function.

As the field of pharmaceutical chemistry continues to evolve, the importance of compounds with complex molecular structures is becoming increasingly evident. 2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid exemplifies the potential of such molecules to address a wide range of biological targets. Its structural features, including the butanoic acid backbone, the hydroxy group, and the 3,3-dimethyl substituents, collectively contribute to its versatility in both therapeutic and material applications. This highlights the need for continued research into the properties and potential uses of such compounds, as they represent a promising avenue for innovation in the pharmaceutical and material sciences.

In conclusion, the development and study of compounds like 2-Ethyl-2-(1-hydroxy-3,3-dimethylcyclopentyl)butanoic acid are essential for advancing our understanding of molecular interactions and their applications in various fields. The unique combination of functional groups in this molecule offers opportunities for further exploration in the design of targeted therapies and advanced materials. As research in these areas progresses, the potential of such compounds to contribute to scientific and technological advancements will continue to grow, underscoring the importance of continued investment in molecular research.